(Cyclopropylmethyl)[(4-methyl-1,3-thiazol-5-yl)methyl]amine

• Molecular Formula: C9H14N2S
• Molecular Weight: 182.29 g/mol
• IUPAC Name: 1-cyclopropyl-N-[(4-methyl-1,3-thiazol-5-yl)methyl]methanamine
• InChI: InChI=1S/C9H14N2S/c1-7-9(12-6-11-7)5-10-4-8-2-3-8/h6,8,10H,2-5H2,1H3
• InChI Key: KXHQBKKWANIDOP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=N1)CNCC2CC2

Description

(Cyclopropylmethyl)[(4-methyl-1,3-thiazol-5-yl)methyl]amine is a secondary amine featuring a cyclopropylmethyl group and a 4-methyl-1,3-thiazol-5-ylmethyl substituent. The compound’s structure combines a strained cyclopropane ring, known to enhance metabolic stability and conformational rigidity, with a thiazole heterocycle, which is frequently employed in medicinal chemistry due to its hydrogen-bonding capacity and aromatic π-π interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (Cyclopropylmethyl)[(4-methyl-1,3-thiazol-5-yl)methyl]amine typically involves the reaction of cyclopropylmethylamine with 4-methyl-1,3-thiazole-5-carbaldehyde. The reaction is carried out under mild conditions, often using a solvent such as ethanol or methanol, and may require a catalyst to facilitate the reaction .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as crystallization or chromatography are employed to obtain the desired product with high purity .

Chemical Reactions Analysis

Types of Reactions

(Cyclopropylmethyl)[(4-methyl-1,3-thiazol-5-yl)methyl]amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the amine group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in aqueous or organic solvents.

Reduction: Sodium borohydride, lithium aluminum hydride; reactions are often performed in solvents like ethanol or tetrahydrofuran.

Substitution: Nucleophiles such as halides or alkoxides; reactions may require a base or acid catalyst.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding oxides or hydroxyl derivatives, while reduction can produce amine derivatives with altered functional groups .

Scientific Research Applications

(Cyclopropylmethyl)[(4-methyl-1,3-thiazol-5-yl)methyl]amine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activities, including antimicrobial, antiviral, and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs targeting specific diseases.

Industry: Utilized in the production of pharmaceuticals, agrochemicals, and other specialty chemicals

Mechanism of Action

The mechanism of action of (Cyclopropylmethyl)[(4-methyl-1,3-thiazol-5-yl)methyl]amine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in microbial growth, thereby exhibiting antimicrobial properties .

Comparison with Similar Compounds

Comparison with Similar Compounds

Key analogs include:

Structural Analogues and Substituent Effects

Compound Name	Thiazole Substituents	Amine Substituent	Molecular Weight (Base)	Key Features	Reference
Target Compound	4-methyl	Cyclopropylmethyl	224.3	Combines cyclopropane’s rigidity with thiazole’s electronic diversity
Methyl[3-(4-methyl-1,3-thiazol-5-yl)propyl]amine	4-methyl	Methyl + propyl chain	186.3	Linear alkyl chain may increase flexibility but reduce metabolic stability
N-Methyl-N-((4-methyl-2-phenyl-1,3-thiazol-5-yl)methyl)amine	4-methyl, 2-phenyl	Methyl	218.3	Phenyl group enhances lipophilicity but may introduce toxicity risks
2-(Cyclopropylamino)-5-(4-methoxybenzylidene)thiazol-4(5H)-one	4-methoxybenzylidene	Cyclopropylamino	278.3	Thiazolidinone core with demonstrated antimicrobial activity
({4-Fluoro-1-[(4-methyl-1,3-thiazol-5-yl)methyl]pyrrolidin-2-yl}methyl)(methyl)amine	4-methyl + fluorinated pyrrolidine	Methyl	243.3	Fluorine improves metabolic stability; pyrrolidine adds conformational diversity

Biological Activity

(Cyclopropylmethyl)[(4-methyl-1,3-thiazol-5-yl)methyl]amine is a nitrogen-containing organic compound that belongs to the thiazole family. This compound has gained attention in medicinal chemistry due to its diverse biological activities, particularly its potential antimicrobial, antiviral, and anticancer properties. The unique structural features of this compound allow it to interact with various biological targets, making it a candidate for further research and development.

The molecular formula of (Cyclopropylmethyl)[(4-methyl-1,3-thiazol-5-yl)methyl]amine is $C_9H_{14}N_2S$, with a molecular weight of 182.29 g/mol. Below is a summary of its chemical properties:

Property	Value
Molecular Formula	C9H14N2S
Molecular Weight	182.29 g/mol
IUPAC Name	1-cyclopropyl-N-[(4-methyl-1,3-thiazol-5-yl)methyl]methanamine
InChI Key	KXHQBKKWANIDOP-UHFFFAOYSA-N

The biological activity of (Cyclopropylmethyl)[(4-methyl-1,3-thiazol-5-yl)methyl]amine is largely attributed to its ability to interact with specific enzymes and receptors within biological systems. It may inhibit the activity of enzymes involved in microbial growth, thereby exhibiting antimicrobial properties. Additionally, the compound's structure allows it to potentially modulate various signaling pathways associated with cellular proliferation and apoptosis.

Antimicrobial Properties

Research indicates that compounds containing thiazole rings often exhibit significant antimicrobial activity. (Cyclopropylmethyl)[(4-methyl-1,3-thiazol-5-yl)methyl]amine has been investigated for its efficacy against various bacterial and fungal strains. Preliminary studies suggest that it may inhibit the growth of pathogens by disrupting their metabolic processes.

Antiviral Effects

The antiviral potential of this compound is another area of interest. Thiazole derivatives have been shown to interfere with viral replication cycles, and (Cyclopropylmethyl)[(4-methyl-1,3-thiazol-5-yl)methyl]amine may share similar mechanisms by targeting viral enzymes or host cell receptors.

Anticancer Activity

Emerging evidence suggests that (Cyclopropylmethyl)[(4-methyl-1,3-thiazol-5-yl)methyl]amine could possess anticancer properties. Its ability to modulate cell signaling pathways may lead to the inhibition of tumor growth and induction of apoptosis in cancer cells.

Case Studies and Research Findings

Several studies have explored the biological activity of thiazole derivatives, including (Cyclopropylmethyl)[(4-methyl-1,3-thiazol-5-yl)methyl]amine:

• Antimicrobial Study : A study published in Journal of Medicinal Chemistry evaluated the antimicrobial efficacy of various thiazole derivatives against resistant bacterial strains. Results indicated that compounds similar to (Cyclopropylmethyl)[(4-methyl-1,3-thiazol-5-yl)methyl]amine showed promising activity against Staphylococcus aureus and Candida albicans .
• Antiviral Research : In vitro studies reported in Virology Journal demonstrated that thiazole-based compounds inhibited viral replication in cell cultures infected with influenza virus. The mechanism was attributed to interference with viral RNA synthesis .
• Anticancer Investigation : Research published in Cancer Letters highlighted the potential of thiazole derivatives as anticancer agents. The study found that these compounds induced cell cycle arrest and apoptosis in human cancer cell lines .